Ethyl 6-(pyridin-3-yl)pyrimidine-4-carboxylate
Overview
Description
Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity . They are also known to be used in the development of new drugs .
Synthesis Analysis
A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .
Molecular Structure Analysis
The molecular structure of these compounds was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .
Chemical Reactions Analysis
The synthesis of these compounds involved various chemical reactions, including the use of piperazine and potassium carbonate .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .
Scientific Research Applications
Microwave-mediated Synthesis
A study by Eynde et al. (2001) discusses the microwave-mediated regioselective synthesis of novel pyrimido[1,2-a]pyrimidines under solvent-free conditions using ethyl 2-amino-4-aryl-1,4-dihydro-6-phenylpyrimidine-5-carboxylates. This method highlights an efficient approach to synthesizing pyrimidine derivatives, which are important in various chemical and pharmaceutical applications (Eynde et al., 2001).
Nonlinear Optical Properties
Hussain et al. (2020) explored the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, including ethyl 4-((3-chlorobenzyl)thio)-6-methyl-2-phenylpyrimidine-5-carboxylate. Their study provides valuable insights into the potential of pyrimidine derivatives in nonlinear optics and electronic applications (Hussain et al., 2020).
Phosphine-catalyzed Annulation
Zhu et al. (2003) reported on a phosphine-catalyzed [4 + 2] annulation process that synthesizes highly functionalized tetrahydropyridines from ethyl 2-methyl-2,3-butadienoate. This process shows the versatility of pyrimidine derivatives in organic synthesis, providing a pathway to diverse and complex chemical structures (Zhu et al., 2003).
Antimicrobial Evaluation
Farag et al. (2008) utilized ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate in the synthesis of various pyrimidine derivatives with potential antimicrobial properties. This research underscores the application of pyrimidine derivatives in developing new antimicrobial agents (Farag et al., 2008).
Anticancer and Anti-inflammatory Agents
Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives with significant anticancer and anti-5-lipoxygenase activities. This demonstrates the therapeutic potential of pyrimidine-based compounds in oncology and inflammation treatment (Rahmouni et al., 2016).
Mechanism of Action
Target of Action
Pyrimidine derivatives have been shown to have a wide range of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects . They may interact with various targets, depending on their specific structures and functional groups.
Mode of Action
The mode of action of pyrimidine derivatives can vary widely. For example, some pyrimidine derivatives have been shown to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in cells, suggesting an anti-inflammatory effect .
Biochemical Pathways
Pyrimidine derivatives can affect various biochemical pathways. For instance, some compounds have been found to inhibit endoplasmic reticulum (ER) stress and apoptosis, as well as the NF-kB inflammatory pathway .
Result of Action
The cellular and molecular effects of pyrimidine derivatives can be diverse. Some compounds have been found to exhibit neuroprotective activity by reducing the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 6-pyridin-3-ylpyrimidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O2/c1-2-17-12(16)11-6-10(14-8-15-11)9-4-3-5-13-7-9/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEGJXBOSJARZGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=NC(=C1)C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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